Cas no 1806588-52-2 (Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate)

Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate is a heterocyclic compound featuring a benzo[d]oxazole core functionalized with a mercapto group at the 7-position and a methyl ester at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The thiol group enables selective modifications via nucleophilic substitution or metal-catalyzed coupling reactions, while the ester moiety offers flexibility for hydrolysis or transesterification. Its stable yet modifiable framework makes it valuable for constructing complex molecules, particularly in medicinal chemistry where benzo[d]oxazole derivatives are known for their bioactivity. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.
Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate structure
1806588-52-2 structure
Product Name:Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate
CAS No:1806588-52-2
MF:C9H7NO3S
MW:209.221781015396
CID:4818449
Update Time:2025-05-19

Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate
    • Inchi: 1S/C9H7NO3S/c1-12-9(11)8-10-5-3-2-4-6(14)7(5)13-8/h2-4,14H,1H3
    • InChI Key: IOLASKIGKJMUDQ-UHFFFAOYSA-N
    • SMILES: SC1=CC=CC2=C1OC(C(=O)OC)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.3

Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004145-250mg
Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate
1806588-52-2 98%
250mg
$800.70 2022-03-31
Alichem
A081004145-500mg
Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate
1806588-52-2 98%
500mg
$1,056.89 2022-03-31
Alichem
A081004145-1g
Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate
1806588-52-2 98%
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$1,835.75 2022-03-31

Additional information on Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate

Methyl 7-Mercaptobenzo[d]oxazole-2-Carboxylate: A Comprehensive Overview

Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate, with the CAS number 1806588-52-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as MBOC, is a derivative of benzo[d]oxazole, a heterocyclic aromatic compound with a sulfur atom at position 7 and a methyl ester group at position 2. The structure of MBOC makes it highly versatile, with applications ranging from drug discovery to advanced materials development.

The synthesis of MBOC involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advancements in catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption.

One of the most promising applications of MBOC lies in its potential as a building block for constructing bioactive molecules. The sulfur atom at position 7 imparts unique electronic properties, making it an attractive candidate for designing compounds with antioxidant or anti-inflammatory activities. Recent research has demonstrated that derivatives of MBOC exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In the realm of materials science, MBOC has been investigated for its role in creating advanced functional materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing metal-organic frameworks (MOFs) and other porous materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The structural versatility of MBOC also extends to its use in polymer chemistry. By incorporating MBOC into polymer backbones, researchers have developed novel materials with tailored optical and mechanical properties. For example, polymers derived from MBOC exhibit enhanced fluorescence properties, making them suitable for applications in optoelectronics and bioimaging.

Recent advancements in computational chemistry have further deepened our understanding of MBOC's properties. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound, enabling more precise predictions of its behavior in various chemical environments. These computational studies have been complemented by experimental work, leading to a comprehensive understanding of MBOC's reactivity and stability.

In conclusion, Methyl 7-mercaptobenzo[d]oxazole-2-carboxylate (CAS No. 1806588-52-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and drug discovery. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.

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